Cas no 1430750-75-6 (1H-Pyrazole-3-methanol, 4-bromo-5-methyl-1-(phenylmethyl)-)

• Product Name: 1H-Pyrazole-3-methanol, 4-bromo-5-methyl-1-(phenylmethyl)-
• CAS No: 1430750-75-6
• MF: C₁₂H₁₃BrN₂O
• MW: 281.148422002792
• CID: 5251260
• Update Time: 2025-05-21

1H-Pyrazole-3-methanol, 4-bromo-5-methyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-methanol, 4-bromo-5-methyl-1-(phenylmethyl)-

• Inchi： 1S/C12H13BrN2O/c1-9-12(13)11(8-16)14-15(9)7-10-5-3-2-4-6-10/h2-6,16H,7-8H2,1H3
• InChI Key： WZHBLVJPZKVRQM-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C(C)=C(Br)C(CO)=N1

Additional information on 1H-Pyrazole-3-methanol, 4-bromo-5-methyl-1-(phenylmethyl)-

Comprehensive Overview of 1H-Pyrazole-3-methanol, 4-bromo-5-methyl-1-(phenylmethyl)- (CAS No. 1430750-75-6)

The compound 1H-Pyrazole-3-methanol, 4-bromo-5-methyl-1-(phenylmethyl)- (CAS No. 1430750-75-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a pyrazole core and a bromine substituent, this compound serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of the phenylmethyl group further enhances its lipophilicity, making it a candidate for CNS-targeted therapies.

In recent years, the demand for heterocyclic compounds like 1H-Pyrazole-3-methanol derivatives has surged due to their broad biological activities. A trending topic in the scientific community is the optimization of such scaffolds for improved bioavailability and selectivity. For instance, the 4-bromo-5-methyl substitution pattern in this compound has been linked to enhanced binding affinity in molecular docking studies, a hot topic in computational chemistry. This aligns with the growing interest in AI-driven drug design, where researchers leverage machine learning to predict the efficacy of modified pyrazole analogs.

From a synthetic perspective, the CAS No. 1430750-75-6 compound is often discussed in forums focusing on green chemistry and sustainable synthesis. Questions like "How to reduce halogenated waste in pyrazole synthesis?" or "What are eco-friendly alternatives for bromination?" are frequently searched, reflecting the industry's shift toward environmentally benign protocols. The 3-methanol functional group in this molecule also opens avenues for derivatization, a key area in high-throughput screening libraries.

The compound's nomenclature, 1H-Pyrazole-3-methanol, 4-bromo-5-methyl-1-(phenylmethyl)-, highlights its IUPAC-compliant naming conventions, a detail often queried by students and professionals alike. Searches for "pyrazole naming rules" or "how to interpret complex chemical names" underscore the need for clear educational resources. Additionally, its CAS registry number (1430750-75-6) is critical for unambiguous identification in regulatory submissions and patent filings, a point of interest for legal and compliance teams in the pharmaceutical sector.

Another emerging application of this compound lies in material science, where its aromatic and heterocyclic properties are exploited for designing organic semiconductors. With the rise of flexible electronics, researchers are investigating pyrazole-based monomers for conductive polymers. This interdisciplinary relevance makes CAS No. 1430750-75-6 a compound of interest beyond traditional chemistry domains.

In summary, 1H-Pyrazole-3-methanol, 4-bromo-5-methyl-1-(phenylmethyl)- exemplifies the convergence of synthetic utility and biomedical potential. Its structural motifs align with current trends in precision medicine and sustainable synthesis, addressing frequently searched queries about "pyrazole medicinal chemistry" or "bromo-substituted heterocycles." As research progresses, this compound is poised to play a pivotal role in advancing both therapeutic and technological innovations.